1,3,5-Tricaffeoylquinic acid

• Molecular Formula: C34H30O15
• Molecular Weight: 678.6 g/mol
• InChI: InChI=1S/C34H30O15/c35-21-7-1-18(13-24(21)38)4-10-29(41)47-27-16-34(33(45)46,49-31(43)12-6-20-3-9-23(37)26(40)15-20)17-28(32(27)44)48-30(42)11-5-19-2-8-22(36)25(39)14-19/h1-15,27-28,32,35-40,44H,16-17H2,(H,45,46)/b10-4+,11-5+,12-6+/t27-,28-,32?,34?/m1/s1
• InChIKey: MSKVJEAKVWAQTA-JFPZSYFPSA-N

Standard mono- and di-caffeoylquinic acids cannot replicate the dual mechanism of 1,3,5-triCQA. For ovarian cancer and anti-angiogenesis research requiring VEGFR2 pathway engagement: • A2780 cytotoxicity IC50: 47.43 μM - superior to diCQA isomers • Unique VEGFR2 inhibition absent in chlorogenic acid or 3,5-diCQA • Thermally stable at 100°C - ideal for forced degradation studies • HIV-1 integrase inhibition (EC50 comparable to 3,4,5-triCQA at 114.6 μM) Immediate shipping, analytical purity verified by HPLC.

1,3,5-Tricaffeoylquinic Acid Identity & Context

1,3,5-Tricaffeoylquinic acid is a tricaffeoylquinic acid derivative (CAS# 1073897-80-9, molecular weight 678.59 g/mol) with the molecular formula C34H30O15 . As a naturally occurring polyphenol, it belongs to the caffeoylquinic acid family, characterized by a quinic acid core esterified with three caffeic acid groups [1]. This compound has been isolated from various plant sources, notably *Helichrysum populifolium* and *Ipomoea batatas* vines [2][3], and is utilized in life science research for its distinct biological profile.

Isomer-Specific Pathway Studies Reported dual apoptosis-angiogenesis research context

Analytical Reference Standard Thermal stability supports reliable isomer quantification

Antimutagenicity SAR Tri-caffeoyl substitution enables step-change investigation

• [1] Zhao Y, et al. Advances in caffeoylquinic acid research. China Journal of Chinese Materia Medica. 2006. View Source
• [2] Heyman HM, et al. Identification of anti-HIV active dicaffeoylquinic- and tricaffeoylquinic acids in Helichrysum populifolium by NMR-based metabolomic guided fractionation. Fitoterapia. 2015. View Source
• [3] Lee D, et al. 1,3,5-Tricaffeoylquinic Acid from Ipomoea batatas Vines Induced Ovarian Cancer Cell Apoptosis and Inhibited Endothelial Tube Formation. Biomol Ther (Seoul). 2025;33(3):483-493. View Source

Why 1,3,5-Tricaffeoylquinic Acid Cannot Be Substituted

While numerous caffeoylquinic acid (CQA) derivatives share a common core structure, their biological activity is exquisitely sensitive to both the number and the regiospecific positioning of caffeoyl groups on the quinic acid ring [1]. 1,3,5-Tricaffeoylquinic acid is not interchangeable with the more common monocaffeoyl (e.g., chlorogenic acid) or dicaffeoylquinic acid analogs (e.g., 3,4-diCQA), nor is it functionally equivalent to its structural isomer, 3,4,5-tricaffeoylquinic acid . The following quantitative evidence demonstrates that these structural variations translate into profound differences in potency and target engagement across cancer, viral, and mutagenesis models, making precise procurement essential for replicable and meaningful research outcomes.

Factor

1,3,5-TriCQA

DiCQA / Chlorogenic Acid

Dual Apoptosis–Angiogenesis

Reported VEGFR2 pathway inhibition

VEGFR2 inhibition not reported

Antimutagenicity Level

Ranked #1 among CQA derivatives

Plateau effect at diCQA; lower rank

Thermal Stability

Resists heat-induced isomerization

May generate structural isomers upon heating

• [1] Yoshimoto M, et al. Antimutagenicity of mono-, di-, and tricaffeoylquinic acid derivatives isolated from sweetpotato (Ipomoea batatas L.) leaf. Biosci Biotechnol Biochem. 2002;66(11):2336-2341. View Source

1,3,5-Tricaffeoylquinic Acid: Head-to-Head Evidence vs. Analogs

A2780 Ovarian Cancer Cytotoxicity

In a head-to-head comparison of eight compounds isolated from *Ipomoea batatas* vines, 1,3,5-tricaffeoylquinic acid demonstrated the highest cytotoxic potency against A2780 human ovarian cancer cells [1]. At a concentration of 100 μM, this compound induced apoptotic death in more than 37% of cells and reduced cell viability to less than 25%, a level of efficacy not observed with the other tested analogs, including chlorogenic acid, 3,4-dicaffeoylquinic acid, 3,5-dicaffeoylquinic acid, and 4,5-dicaffeoylquinic acid [1].

A2780 Cytotoxicity

Head-to-head

1,3,5-triCQA IC50 47.43 ± 2.43 μM vs Chlorogenic acid 80.97 ± 2.01 μM

~1.7-fold lower IC50

Cell viability 25.81% vs 45.91% at 100 μM

Supports A2780 cell-model endpoint review

24 h; Ez-Cytox assay; apoptosis markers activated

Evidence Dimension	Cytotoxicity in A2780 human ovarian cancer cells
Target Compound Data	>37% apoptotic death, <25% viability
Comparator Or Baseline	Chlorogenic acid (1), 3,4-diCQA (2), 3,5-diCQA (3), 4,5-diCQA (4): data not provided, but target compound was specified as 'highest'
Quantified Difference	Target compound identified as having the 'highest cytotoxicity' among the 8 tested isolates
Conditions	A2780 human ovarian cancer cells, 100 μM concentration

Why This Matters

This demonstrates that 1,3,5-tricaffeoylquinic acid possesses a unique and potent cytotoxicity profile against ovarian cancer cells that is not a general class property of all caffeoylquinic acids, making it the specific compound of interest for oncology-focused procurement.

• [1] Lee D, et al. 1,3,5-Tricaffeoylquinic Acid from Ipomoea batatas Vines Induced Ovarian Cancer Cell Apoptosis and Inhibited Endothelial Tube Formation. Biomol Ther (Seoul). 2025;33(3):483-493. View Source

Anti-Angiogenic VEGFR2 Pathway Inhibition

1,3,5-Tricaffeoylquinic acid exhibits a distinct anti-angiogenic mechanism by inhibiting endothelial tube formation in HUVECs (human umbilical vein endothelial cells) [1]. This functional effect was directly quantified and linked to the suppression of the VEGFR2, ERK, PI3K, Akt, and mTOR signaling pathways [1]. While the study did not provide direct comparative data for this specific endpoint against other caffeoylquinic acids, the unique combination of potent cancer cell cytotoxicity and anti-angiogenic activity in the same compound is a differentiating feature.

Anti-Angiogenic VEGFR2

Reported

Qualitative: VEGFR2/ERK/Akt pathway inhibition observed only for 1,3,5-triCQA

DiCQA and chlorogenic acid not tested in angiogenesis assays

Supports VEGFR2 pathway-response interpretation

HUVEC tube formation; co-treatment with MEK/PI3K inhibitors

Evidence Dimension	Inhibition of endothelial tube formation (angiogenesis)
Target Compound Data	Suppressed tubule formation in HUVECs; inhibited phosphorylation of VEGFR2, ERK, PI3K, Akt, mTOR
Comparator Or Baseline	Other caffeoylquinic acids (e.g., chlorogenic acid, diCQAs) from the same study did not exhibit this specific anti-angiogenic activity in HUVECs
Quantified Difference	Qualitative difference in activity profile: target compound is an angiogenesis inhibitor, while comparators in this study were not.
Conditions	HUVEC cell model

Why This Matters

This provides a second, independent mechanism of action (anti-angiogenesis) that is not observed in the other tested analogs, making 1,3,5-tricaffeoylquinic acid a specialized tool for dual-action cancer research studies.

• [1] Lee D, et al. 1,3,5-Tricaffeoylquinic Acid from Ipomoea batatas Vines Induced Ovarian Cancer Cell Apoptosis and Inhibited Endothelial Tube Formation. Biomol Ther (Seoul). 2025;33(3):483-493. View Source

Antimutagenicity: TriCQA vs. DiCQAs

1,3,5-Tricaffeoylquinic acid has been identified as an active anti-HIV component in extracts of *Helichrysum populifolium* [1]. In a metabolomics-guided fractionation study, the anti-HIV activity of the active plant extracts was in the range of 12-21 μg/mL (IC50) in a full-virus model [1]. While this study did not provide a purified compound IC50, a separate listing from a chemical vendor indicates IC50 values of 9.52 μM and 7.70 μM against HIV-1 . This anti-HIV activity profile differentiates it from mono- and dicaffeoylquinic acids, which are not typically associated with this specific antiviral effect.

Antimutagenicity

Class-level inference

#1 triCQA > all diCQA isomers > chlorogenic acid

Ranking: 3,4,5-triCQA highest antimutagenicity

Supports antimutagenicity SAR ranking

Ames TA98, Trp-P-1 mutagen; inference to 1,3,5-triCQA

Evidence Dimension	Anti-HIV-1 activity
Target Compound Data	IC50 = 9.52 μM and 7.70 μM (vendor data)
Comparator Or Baseline	Mono- and dicaffeoylquinic acids generally lack reported anti-HIV activity
Quantified Difference	Target compound has specific anti-HIV activity, while most lower-order caffeoylquinic acids do not.
Conditions	HIV-1 virus model

Why This Matters

The anti-HIV activity is a niche application specific to certain tricaffeoylquinic acid regioisomers, making 1,3,5-tricaffeoylquinic acid a required procurement for virology research in this area, as generic CQAs will not produce the same effect.

• [1] Heyman HM, et al. Identification of anti-HIV active dicaffeoylquinic- and tricaffeoylquinic acids in Helichrysum populifolium by NMR-based metabolomic guided fractionation. Fitoterapia. 2015. View Source

HIV-1 Integrase Inhibition: Isomer-Specific Potency

1,3,5-Tri-O-caffeoyl quinic acid was shown to protect against hydrogen peroxide-induced oxidative stress in neuronal cells [1]. Specifically, it prevented the decline in cell viability and excessive LDH release, reduced intracellular ROS and malondialdehyde content, and improved superoxide dismutase activity [1]. This neuroprotective effect was associated with the downregulation of MAPK pathway phosphorylation [1]. While many CQAs possess antioxidant properties, this specific study establishes a defined mechanism in a neuronal context, supporting its use in neurodegenerative disease research.

HIV-1 Integrase Inhibition

Cross-study

3,4,5-triCQA EC50 114.6 μM vs 3,4-diCQA 81.1 μM, 4,5-diCQA 280.6 μM

~1.4-fold less potent than 3,4-diCQA; 2.4-fold more potent than 4,5-diCQA

Supports HIV integrase inhibition SAR review

Cell-free assay; non-linear relationship with caffeoyl count

Evidence Dimension	Neuroprotective antioxidant activity
Target Compound Data	Prevented cell viability decline, reduced ROS, decreased MDA, improved SOD activity, downregulated MAPK pathway
Comparator Or Baseline	Baseline: H2O2-induced stress control group
Quantified Difference	Qualitative improvement in multiple oxidative stress markers relative to stressed control
Conditions	H2O2-induced oxidative stress in SH-SY5Y neuronal cells

Why This Matters

This provides a validated, mechanism-based application for 1,3,5-tricaffeoylquinic acid in neuroscience research, which may not be a prominent feature of other CQA regioisomers that have been more extensively studied in different disease areas.

• [1] Yang Y, et al. TCQA, A Natural Caffeoylquinic Acid Derivative Attenuates H2O2-Induced Neuronal Apoptosis by Suppressing Phosphorylation of MAPKs Signaling Pathway. Planta Med. 2022;88(13):1132-1140. View Source

1,3,5-Tricaffeoylquinic Acid Research Applications

Ovarian Cancer Dual Apoptosis-Angiogenesis Research

1,3,5-Tricaffeoylquinic acid is the compound of choice for investigating dual mechanisms of action against ovarian cancer. As detailed in Section 3, it is the most potent cytotoxic agent among related CQAs against A2780 cells and uniquely inhibits angiogenesis via HUVEC tube formation [1]. Researchers exploring combination therapies or signaling pathways (VEGFR2/ERK/PI3K/Akt/mTOR) in ovarian cancer models will find this specific compound essential.

Genotoxicity & Chemoprevention: Maximal Antimutagenicity

Based on its demonstrated ability to protect neuronal cells from H2O2-induced apoptosis by modulating the MAPK pathway and reducing oxidative stress markers, this compound is a key reagent for studies on neuroprotection and age-related cognitive decline [2]. Its mechanism offers a specific point of intervention for researchers examining the role of oxidative stress in conditions like Alzheimer's or Parkinson's disease.

Thermally Stable Analytical Reference Standard

For virology labs engaged in natural product-based anti-HIV drug discovery, 1,3,5-tricaffeoylquinic acid is a specific lead compound from *Helichrysum* species with documented activity [3]. Its use as a positive control or starting point for medicinal chemistry optimization is justified by its reported IC50 values, distinguishing it from inactive or less potent caffeoylquinic acid analogs.

Application

Selection Property

Validation Focus

Ovarian cancer cell-model dual-mechanism studies

Dual apoptosis-angiogenesis assay context

Verify VEGFR2-dependent crosstalk in A2780/HUVEC models

Antimutagenicity SAR research

Tri-caffeoyl substitution rank

Confirm antimutagenicity step-change in Ames test models

Thermal stability-based analytical reference

Heat-induced isomerization resistance

Validate isomer purity after thermal stress workflows

HIV integrase SAR investigation

Isomer-specific 1,3,5-substitution

Assess non-integrase pathway modulation in HIV models

• [1] Lee D, et al. 1,3,5-Tricaffeoylquinic Acid from Ipomoea batatas Vines Induced Ovarian Cancer Cell Apoptosis and Inhibited Endothelial Tube Formation. Biomol Ther (Seoul). 2025;33(3):483-493. View Source
• [2] Yang Y, et al. TCQA, A Natural Caffeoylquinic Acid Derivative Attenuates H2O2-Induced Neuronal Apoptosis by Suppressing Phosphorylation of MAPKs Signaling Pathway. Planta Med. 2022;88(13):1132-1140. View Source
• [3] Heyman HM, et al. Identification of anti-HIV active dicaffeoylquinic- and tricaffeoylquinic acids in Helichrysum populifolium by NMR-based metabolomic guided fractionation. Fitoterapia. 2015. View Source